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Compound of Interest

Compound Name:
5-(p-Methylphenyl)-5-

phenylhydantoin

Cat. No.: B026451 Get Quote

Essential Safety and Handling Guide for 5-(p-
Methylphenyl)-5-phenylhydantoin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-(p-Methylphenyl)-5-phenylhydantoin. The

following procedures are designed to ensure the safe handling, storage, and disposal of this

compound, minimizing risks and ensuring a secure laboratory environment.
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Identifier Value

CAS Number 51169-17-6[1]

Molecular Formula C₁₆H₁₄N₂O₂[1]

Molecular Weight 266.29 g/mol [1]

Signal Word Warning[1][2]

Hazard Statements

H302 (Harmful if swallowed), H351 (Suspected

of causing cancer), H361 (Suspected of

damaging fertility or the unborn child)[1][2]

Hazard Classifications
Acute Toxicity 4 (Oral), Carcinogenicity 2,

Reproductive Toxicity 2[2]

Personal Protective Equipment (PPE)
Strict adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory

when handling 5-(p-Methylphenyl)-5-phenylhydantoin.

Protection Type Specific Requirement Standard

Respiratory Protection
Dust mask/respirator with

particle filter

NIOSH approved N95 (US) or

EN 143 P3 (EU)[1][2]

Eye Protection
Chemical safety goggles or

faceshield

OSHA 29 CFR 1910.133 or

European Standard EN166

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Consult manufacturer's

specifications for chemical

compatibility.

Body Protection
Laboratory coat, long-sleeved

garments, closed-toe shoes
Standard laboratory practice

Operational Plan: Step-by-Step Handling
Procedures
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A designated area, such as a chemical fume hood or a glove box, must be established for all

work involving 5-(p-Methylphenyl)-5-phenylhydantoin. This area should be clearly marked

with warning signs indicating the presence of a carcinogenic and reproductive toxin.

Preparation and Weighing
Preparation: Before handling the compound, ensure that the designated area is clean and

uncluttered. All necessary equipment, including weighing paper, spatulas, and waste

containers, should be placed within the containment area.

Weighing:

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to minimize the risk of inhalation.

Use a disposable weighing boat or paper to avoid contamination of the balance.

Handle the powder gently to prevent aerosolization.

Close the primary container immediately after dispensing the required amount.

Dissolving and Transferring
Solvent Addition: If preparing a solution, add the solvent to the weighed powder slowly and

carefully within the designated containment area.

Transfer: When transferring the compound or its solutions, use sealed, secondary containers

to prevent spills during transport within the laboratory.

Emergency Procedures
Accidental Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill Response
Evacuate: Immediately evacuate the area and alert others.

Contain: If it is safe to do so, prevent the spread of the powder by covering it with a damp

absorbent material. Do not dry sweep, as this can generate dust.

Decontaminate:

Wear the appropriate PPE, including respiratory protection.

Gently cover the spill with an absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads).

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste disposal.

Clean the spill area with a detergent solution and water, collecting the cleaning materials

for hazardous waste disposal.

Ventilate: Ventilate the area thoroughly.

Disposal Plan
All waste materials contaminated with 5-(p-Methylphenyl)-5-phenylhydantoin must be

treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste

Includes excess compound, contaminated

weighing papers, gloves, and other disposable

labware.

1. Collect in a dedicated, clearly labeled, and

sealed hazardous waste container.

2. The container should be stored in a

designated satellite accumulation area.

Liquid Waste
Includes solutions of the compound and

contaminated cleaning solutions.

1. Collect in a dedicated, clearly labeled, and

sealed hazardous waste container suitable for

liquids.

2. The container should be stored in secondary

containment within a designated satellite

accumulation area.

Note: All waste disposal must comply with local, state, and federal regulations. Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance on waste

stream classification and disposal procedures.

Workflow and Logical Relationships
The following diagrams illustrate the key workflows for handling and emergency response.
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Caption: Workflow for the safe handling of 5-(p-Methylphenyl)-5-phenylhydantoin.
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Caption: Step-by-step emergency response plan for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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